(2E)-3-Methyl-5-[(1R,3S)-2,2-dimethyl-3-hydroxy-6-methylenecyclohexyl]-2-pentene-1-ol

• Molecular Formula: C15H26O2
• Molecular Weight: 238.37 g/mol
• IUPAC Name: (1S,3R)-3-[(E)-5-hydroxy-3-methylpent-3-enyl]-2,2-dimethyl-4-methylidenecyclohexan-1-ol
• InChI: InChI=1S/C15H26O2/c1-11(9-10-16)5-7-13-12(2)6-8-14(17)15(13,3)4/h9,13-14,16-17H,2,5-8,10H2,1,3-4H3/b11-9+/t13-,14+/m1/s1
• InChI Key: CPESJRIILXBEOJ-CACDNMLQSA-N
• Isomeric SMILES: C/C(=C\CO)/CC[C@@H]1C(=C)CC[C@@H](C1(C)C)O
• Canonical SMILES: CC(=CCO)CCC1C(=C)CCC(C1(C)C)O
• synonyms: elegansidiol

Description

(2E)-3-Methyl-5-[(1R,3S)-2,2-dimethyl-3-hydroxy-6-methylenecyclohexyl]-2-pentene-1-ol is a natural product found in Santolina elegans with data available.

Scientific Research Applications

Synthesis and Chemical Applications

• This compound is an intermediate in the synthesis of various natural sesquiterpenes, such as farnesiferol C, a sesquiterpene-coumarin ether, indicating its significance in the synthesis of complex natural products (Barrero et al., 2000).
• It is also involved in the acid-catalyzed cyclization of vinylsilanes, a process relevant in stereoselective synthesis of disubstituted tetrahydrofurans, highlighting its role in the creation of diverse chemical structures (Miura et al., 2000).

Pharmacological Research

• Derivatives of this compound have shown evidence of cancer-cell-growth inhibition in specific studies, suggesting potential applications in oncology (Meilert et al., 2004).

Material Science and Industrial Applications

• Its derivatives have been investigated in the context of electrostatic polymer processing, expanding the utility of specific polymers in medical applications (Lee et al., 2006).
• Research has been conducted on the formation of higher carbon ethers from olefins and alcohols, demonstrating its applicability in the production of ether compounds, relevant in the fuel processing industry (Snelling et al., 2003).